Cas no 16220-99-8 (Methyl 5-(bromomethyl)-2-chlorobenzoate)

Methyl 5-(bromomethyl)-2-chlorobenzoate structure
16220-99-8 structure
Product Name:Methyl 5-(bromomethyl)-2-chlorobenzoate
CAS No:16220-99-8
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD20483458
CID:2154289
PubChem ID:57944070
Update Time:2024-11-04

Methyl 5-(bromomethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(bromomethyl)-2-chlorobenzoate
    • METHYL 5-BROMOMETHYL-2-CHLOROBENZOATE
    • CATAJHNFXWLJRA-UHFFFAOYSA-N
    • CL9115
    • 5-Bromomethyl-2-chloro-benzoic acid methyl ester
    • Benzoic acid, 5-(bromomethyl)-2-chloro-, methyl ester
    • SCHEMBL844331
    • DB-343396
    • EN300-7424425
    • SY258750
    • 16220-99-8
    • AS-46212
    • methyl5-(bromomethyl)-2-chlorobenzoate
    • AKOS027252273
    • MFCD20483458
    • Methyl 5-(bromomethyl)-2-chlorobenzoate
    • MDL： MFCD20483458
    • Inchi： 1S/C9H8BrClO2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
    • InChI Key： CATAJHNFXWLJRA-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC(=C(C(=O)OC)C=1)Cl

Computed Properties

  • Exact Mass: 261.93962g/mol
  • Monoisotopic Mass: 261.93962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3

Methyl 5-(bromomethyl)-2-chlorobenzoate Pricemore >>

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Methyl 5-(bromomethyl)-2-chlorobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16220-99-8)Methyl 5-(bromomethyl)-2-chlorobenzoate
Order Number:A930012
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:59
Price ($):266.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16220-99-8)Methyl 5-(bromomethyl)-2-chlorobenzoate
A930012
Purity:99%
Quantity:5g
Price ($):266.0
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